1-(2,6-Dimethylphenyl)-4-[1-(3-methylbutyl)benzimidazol-2-yl]pyrrolidin-2-one

• IUPAC Name: 1-(2,6-dimethylphenyl)-4-[1-(3-methylbutyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C24H29N3O/c1-16(2)12-13-26-21-11-6-5-10-20(21)25-24(26)19-14-22(28)27(15-19)23-17(3)8-7-9-18(23)4/h5-11,16,19H,12-15H2,1-4H3
• InChI Key: OQJFPMYOCQQQAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2CC(CC2=O)C3=NC4=CC=CC=C4N3CCC(C)C
• Molecular Formula: C24H29N3O
• Molecular Weight: 375.5 g/mol

Description

1-(2,6-Dimethylphenyl)-4-[1-(3-methylbutyl)benzimidazol-2-yl]pyrrolidin-2-one, also known as DMMDA-2, is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound is a derivative of the phenethylamine family, and it has been shown to have a wide range of biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Molecular Docking

Research has focused on the synthesis of novel pyridine and fused pyridine derivatives, starting from precursors that are structurally related to the chemical . These compounds were evaluated for their binding energies towards target proteins through molecular docking screenings, revealing moderate to good interactions. Such compounds exhibited antimicrobial and antioxidant activities, suggesting their potential in developing therapeutic agents (Flefel et al., 2018).

Chemical Reactions and Product Formation

Studies have explored the chemical reactions of heterocyclic compounds, yielding a variety of products. These include the formation of dihydro-H-quinolizinones and benzodiazocin-ones through reactions with 3-methylpyridine and N-alkylbenzimidazoles, respectively. The structural elucidation of these products was achieved through spectral analysis, highlighting the diverse chemical transformations possible with such compounds (Acheson et al., 1979).

Development of Polyimides

Research into novel polyimides derived from aromatic diamines containing pyridine and other moieties has been conducted. These materials exhibit excellent solubility, high glass transition temperatures, and stability up to high temperatures. Their development underscores the utility of such chemical frameworks in creating high-performance polymers for various applications, including electronics and materials science (Ghaemy & Alizadeh, 2009; Wang et al., 2006).

Antimicrobial and Insecticidal Potential

The synthesis and evaluation of heterocyclic compounds, such as pyrimidine-linked pyrazoles, have been investigated for their insecticidal and antibacterial properties. These studies aim at developing novel compounds with significant biological activities, potentially leading to new therapeutic agents or pesticides (Deohate & Palaspagar, 2020).